Eicosapentaenoic acid

• CAS No.: 10417-94-4
• Product Name: Eicosapentaenoic acid
• Molecular Formula: C20H30O2
• Molecular Weight: 302.5 g/mol
• IUPAC Name: (5Z,8Z,11Z,14Z,17Z)-icosa-5,8,11,14,17-pentaenoic acid
• Standard InChI: InChI=1S/C20H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h3-4,6-7,9-10,12-13,15-16H,2,5,8,11,14,17-19H2,1H3,(H,21,22)/b4-3-,7-6-,10-9-,13-12-,16-15-
• Standard InChIKey: JAZBEHYOTPTENJ-JLNKQSITSA-N
• Isomeric SMILES: CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)O
• SMILES: CCC=CCC=CCC=CCC=CCC=CCCCC(=O)O
• Canonical SMILES: CCC=CCC=CCC=CCC=CCC=CCCCC(=O)O
• Appearance: Oily or waxy solid
• Physical Description: Liquid
• Description: Icosapent is the free fatty acid (FFA) form of eicosapentaenoic acid (EPA), a polyunsaturated long-chain fatty acid found in fish oil with a 20-carbon backbone and 5 double bonds, with potential supplementing, anti-inflammatory, anti-thrombotic, immunomodulating, anti-angiogenic and chemopreventive activities. Upon administration of icosapent, the free form of EPA is incorporated in cell membrane phospholipids and replaces arachidonic acid. This inhibits arachidonic acid conversion into thromboxanes and prostaglandin E2 (PGE2). Upon oral administration of icosapent, the EPA-FFA prevents and suppresses colonic neoplasia and reduces polyp formation and growth through as of yet not fully elucidated mechanisms.; Epa, also known as icosapent or timnodonic acid, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Thus, Epa is considered to be a fatty acid lipid molecule. Epa is considered to be a practically insoluble (in water) and relatively neutral molecule. Epa has been found throughout most human tissues, and has also been primarily detected in feces, urine, blood, and sweat. Within the cell, Epa is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. In humans, Epa is involved in the Alpha linolenic Acid and linoleic Acid metabolism pathway. Outside of the human body, Epa can be found in a number of food items such as other bread, poppy, pot marjoram, and broad bean. This makes Epa a potential biomarker for the consumption of these food products.; Important polyunsaturated fatty acid found in fish oils. It serves as the precursor for the prostaglandin-3 and thromboxane-3 families. A diet rich in eicosapentaenoic acid lowers serum lipid concentration, reduces incidence of cardiovascular disorders, prevents platelet aggregation, and inhibits arachidonic acid conversion into the thromboxane-2 and prostaglandin-2 families.
• Purity: >90% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 5,8,11,14,17-Eicosapentaenoic Acid; 5,8,11,14,17-Icosapentaenoic Acid; Acid, Eicosapentanoic; Eicosapentaenoic Acid; eicosapentanoic acid; omega 3 Eicosapentaenoic Acid; omega-3-Eicosapentaenoic Acid; Timnodonic Acid
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Influence of eicosapentaenoic acid supplementation on lean body mass in cancer cachexia. Br J Cancer. 2011 Nov 8;105(10):1469-73. doi: 10.1038/bjc.2011.391. Epub 2011 Oct 4. Review. PubMed PMID: 21970879; PubMed Central PMCID: PMC3242518.; 18: Iwami D, Nonomura K, Shirasugi N, Niimi M. Immunomodulatory effects of eicosapentaenoic acid through induction of regulatory T cells. Int Immunopharmacol. 2011 Mar;11(3):384-9. doi: 10.1016/j.intimp.2010.11.035. Epub 2010 Dec 18. Review. PubMed PMID: 21182821.; 19: Sakamoto Y, Node K. [Anti-atherosclerotic effect of fibrates and eicosapentaenoic acid]. Nihon Rinsho. 2011 Jan;69(1):87-91. Review. Japanese. PubMed PMID: 21226266.; 20: Musa-Veloso K, Binns MA, Kocenas AC, Poon T, Elliot JA, Rice H, Oppedal-Olsen H, Lloyd H, Lemke S. Long-chain omega-3 fatty acids eicosapentaenoic acid and docosahexaenoic acid dose-dependently reduce fasting serum triglycerides. Nutr Rev. 2010 Mar;68(3):155-67. doi: 10.1111/j.1753-4887.2010.00272.x. Review. PubMed PMID: 20384846.
• PubChem Compound: 446284
• Last Modified: Nov 11 2021